5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide
Overview
Description
5,6-Difluoro-2,3-dihydro-1H-isoindole-2-carboxamide (DFI-2-C) is a novel small molecule drug candidate that has been studied for its potential use in the treatment of various diseases. DFI-2-C is a member of the isoindole-2-carboxamide family of compounds, which have been studied for their therapeutic potential in various areas, including cancer and inflammation. The compound has been studied in preclinical and clinical studies, and has shown promising results in the treatment of some diseases.
Scientific Research Applications
5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide has been studied for its potential use in the treatment of various diseases, including cancer and inflammation. In preclinical studies, this compound has been found to have anti-cancer activity, as well as anti-inflammatory and anti-oxidant effects. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease. In addition, this compound has been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis.
Mechanism of Action
The exact mechanism of action of 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, this compound has been found to inhibit the activity of certain transcription factors, such as NF-κB and AP-1. These effects are believed to be responsible for the anti-inflammatory and anti-oxidant effects of this compound.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In preclinical studies, this compound has been found to have anti-inflammatory and anti-oxidant effects, as well as anti-cancer activity. The compound has also been found to have neuroprotective effects, and has been shown to reduce the levels of certain biomarkers, such as TNF-α and IL-6. In addition, this compound has been found to have cardioprotective effects, and has been shown to reduce the levels of certain biomarkers, such as C-reactive protein and IL-1β.
Advantages and Limitations for Lab Experiments
5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide has several advantages for use in laboratory experiments. The compound is easily synthesized, and is relatively stable in solution. In addition, the compound has been found to have a wide range of biological activities, making it a useful tool for the study of various diseases.
However, there are some limitations to the use of this compound in laboratory experiments. The compound is relatively new, and its exact mechanism of action is not yet fully understood. In addition, the compound has not been extensively studied in humans, and its safety and efficacy in humans has not yet been established.
Future Directions
Given the promising results of preclinical studies, there are a number of potential future directions for the study of 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide. Further studies are needed to better understand the mechanism of action of this compound, and to evaluate its safety and efficacy in humans. In addition, further studies are needed to evaluate the potential of this compound for the treatment of various diseases, including cancer and inflammation. Finally, further studies are needed to evaluate the potential of this compound for the treatment of neurodegenerative diseases, cardiovascular diseases, and other diseases.
Synthesis Methods
5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Stille cross-coupling reaction, and the Heck reaction. The Suzuki-Miyaura reaction is the most commonly used method for synthesizing this compound, and involves the use of a palladium catalyst to couple an aryl halide and an aryl boronic acid. The Stille reaction is similar to the Suzuki-Miyaura reaction, but uses a stannane instead of a palladium catalyst. The Heck reaction involves the use of a palladium catalyst to couple an aryl halide and an alkyne.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxamide involves the reaction of 2,3-dihydro-1H-isoindole-2-carboxylic acid with 2 equivalents of fluorine gas in the presence of a catalyst to form 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxylic acid. This intermediate is then converted to the final product through a coupling reaction with ammonia.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-2-carboxylic acid", "Fluorine gas", "Catalyst", "Ammonia" ], "Reaction": [ "Step 1: React 2,3-dihydro-1H-isoindole-2-carboxylic acid with 2 equivalents of fluorine gas in the presence of a catalyst to form 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxylic acid.", "Step 2: Dissolve 5,6-difluoro-2,3-dihydro-1H-isoindole-2-carboxylic acid in a suitable solvent.", "Step 3: Add ammonia to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or other suitable means and purify as necessary." ] } | |
| 2408964-12-3 | |
Molecular Formula |
C9H8F2N2O |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
